Cas no 90485-83-9 (Hexanoic acid, 5,6-diamino-6-oxo-)

Hexanoic  acid,  5,6-diamino-6-oxo- structure
90485-83-9 structure
Product Name:Hexanoic acid, 5,6-diamino-6-oxo-
CAS No:90485-83-9
MF:C6H12N2O3
MW:160.171081542969
CID:798403
PubChem ID:13943499
Update Time:2025-04-19

Hexanoic acid, 5,6-diamino-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 5,6-diamino-6-oxo-
    • 5,6-diamino-6-oxohexanoic acid
    • DTXSID00552978
    • 90485-83-9
    • 6-Hydroxy-6-oxonorleucinamide
    • alpha-aminoadipic amide
    • SCHEMBL5371598
    • Inchi: 1S/C6H12N2O3/c7-4(6(8)11)2-1-3-5(9)10/h4H,1-3,7H2,(H2,8,11)(H,9,10)
    • InChI Key: ONWORFCWNLEBMF-UHFFFAOYSA-N
    • SMILES: O=C(C(CCCC(=O)O)N)N

Computed Properties

  • Exact Mass: 160.08479225g/mol
  • Monoisotopic Mass: 160.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -3.8
  • Topological Polar Surface Area: 106Ų
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